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Compound of Interest

Compound Name: 2,4-Dichloro-1-iodobenzene

Cat. No.: B1347110 Get Quote

An In-depth Technical Guide on 2,4-Dichloro-1-iodobenzene

This guide provides essential information regarding the chemical properties of 2,4-dichloro-1-
iodobenzene, tailored for researchers, scientists, and professionals in drug development.

Core Chemical Data
2,4-Dichloro-1-iodobenzene is an aromatic organic compound. Its structure consists of a

benzene ring substituted with two chlorine atoms at the 2 and 4 positions, and an iodine atom

at the 1 position.

Quantitative Data Summary
The fundamental quantitative data for 2,4-dichloro-1-iodobenzene is summarized in the table

below for easy reference and comparison.

Property Value

Molecular Formula C₆H₃Cl₂I[1][2][3][4][5][6][7]

Molecular Weight 272.89 g/mol [1][4][7]
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While specific experimental protocols for the synthesis or analysis of 2,4-dichloro-1-
iodobenzene can vary, a general methodology for its characterization often involves

techniques such as Gas Chromatography (GC) to determine purity and Nuclear Magnetic

Resonance (NMR) to confirm its structure.[7] Purity levels for commercially available 2,4-
dichloro-1-iodobenzene are typically greater than 98.0% as determined by GC.[4][7]

Logical Relationship Diagram
The following diagram illustrates the relationship between the compound's name, its chemical

formula, and its molecular weight.
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Caption: Logical flow from compound name to molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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